Cas no 881487-27-0 (2-Fluoro-5-sulfo-benzoic Acid)

• Product Name: 2-Fluoro-5-sulfo-benzoic Acid
• CAS No: 881487-27-0
• MF: C₇H₅FO₅S
• MW: 220.175004720688
• MDL: MFCD06435292
• CID: 4658354
• PubChem ID: 1652738
• Update Time: 2025-10-29

2-Fluoro-5-sulfo-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-sulfobenzoic acid
• 2-fluoro-5-sulfo-benzoic Acid
• Benzoic acid, 2-fluoro-5-sulfo-
• E77732
• 2-fluoranyl-5-sulfo-benzoic acid
• AS-83838
• VWE
• 881487-27-0
• 2-Fluoro-5-sulfo-benzoic Acid

• MDL： MFCD06435292
• Inchi： 1S/C7H5FO5S/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h1-3H,(H,9,10)(H,11,12,13)
• InChI Key： DAYQUMDMVVFSIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)F)(=O)(=O)O

Computed Properties

• Exact Mass: 219.98417259 g/mol
• Monoisotopic Mass: 219.98417259 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 100
• Molecular Weight: 220.18

Additional information on 2-Fluoro-5-sulfo-benzoic Acid

Recent Advances in the Application of 2-Fluoro-5-sulfo-benzoic Acid (CAS: 881487-27-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-5-sulfo-benzoic Acid (CAS: 881487-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, biomolecular labeling, and chemical synthesis. This research briefing aims to summarize the latest findings and advancements related to this compound, highlighting its role in modern scientific investigations.

Recent studies have demonstrated the utility of 2-Fluoro-5-sulfo-benzoic Acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the fluorine atom and sulfonic acid group, make it a valuable building block for the development of targeted therapeutics. For instance, researchers have successfully incorporated this compound into the design of enzyme inhibitors, leveraging its ability to form stable interactions with active sites.

In the realm of chemical biology, 2-Fluoro-5-sulfo-benzoic Acid has been employed as a labeling reagent for biomolecules. Its reactive carboxyl group allows for efficient conjugation with proteins, peptides, and nucleic acids, enabling the study of molecular interactions and cellular processes. A recent publication in the Journal of Medicinal Chemistry detailed its use in the development of fluorescent probes for real-time imaging of enzymatic activity in live cells.

Furthermore, advancements in synthetic methodologies have expanded the accessibility of 2-Fluoro-5-sulfo-benzoic Acid derivatives. A 2023 study published in Organic Letters described an innovative catalytic system that facilitates the selective modification of this compound, opening new avenues for the creation of structurally diverse libraries for high-throughput screening.

The pharmaceutical potential of 2-Fluoro-5-sulfo-benzoic Acid has been particularly evident in recent drug development programs. Several research groups have reported its incorporation into lead compounds showing promising activity against various disease targets, including inflammatory disorders and certain types of cancer. The compound's ability to improve pharmacokinetic properties of drug candidates has been a focal point of these investigations.

Analytical characterization of 2-Fluoro-5-sulfo-benzoic Acid has also seen significant progress. Advanced spectroscopic techniques and computational modeling have provided deeper insights into its molecular properties and reactivity patterns. These studies have contributed to a better understanding of structure-activity relationships in related compounds, facilitating more rational drug design approaches.

Looking forward, the unique properties of 2-Fluoro-5-sulfo-benzoic Acid (CAS: 881487-27-0) position it as a valuable tool in chemical biology and pharmaceutical research. Ongoing studies continue to explore its potential in various applications, from medicinal chemistry to materials science. As synthetic methods improve and our understanding of its interactions grows, this compound is likely to play an increasingly important role in the development of new therapeutic agents and research tools.